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Compound of Interest

Compound Name: 2,3-Diphenyl-1H-indole

Cat. No.: B1293544 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Dated: December 28, 2025

This technical guide provides a comprehensive overview of the available health and safety

information for 2,3-Diphenyl-1H-indole (CAS No: 3469-20-3). The information is compiled

from various safety data sheets and chemical databases to assist researchers, scientists, and

drug development professionals in handling this compound safely.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 2,3-Diphenyl-1H-indole is

presented in the table below. These properties are essential for understanding the compound's

behavior and potential hazards.
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Property Value Source(s)

Molecular Formula C₂₀H₁₅N [1]

Molecular Weight 269.34 g/mol [2]

Appearance
White to light yellow powder or

crystals
[3]

Melting Point 124 °C

Boiling Point 451.1 °C at 760 mmHg [2]

Density 1.158 g/cm³ [2]

Flash Point 198.8 °C [2]

Hazard Identification and Classification
2,3-Diphenyl-1H-indole is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The GHS

classification, as aggregated from multiple sources, is detailed below.[1]

Signal Word: Danger[1]

GHS Hazard Pictograms:

GHS Hazard Pictograms for 2,3-Diphenyl-1H-indole

GHS Hazard Statements:

Code Statement

H315 Causes skin irritation.[1]

H318 Causes serious eye damage.[1]

H335 May cause respiratory irritation.[1]

H413
May cause long lasting harmful effects to

aquatic life.[1]
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GHS Precautionary Statements:

A comprehensive list of precautionary statements is provided in the table below.

Code Statement

P261
Avoid breathing

dust/fume/gas/mist/vapours/spray.[1]

P264 Wash skin thoroughly after handling.[1]

P271 Use only outdoors or in a well-ventilated area.[1]

P273 Avoid release to the environment.[1]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[1]

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.[1]

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[1]

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1]

P310
Immediately call a POISON CENTER or

doctor/physician.

P332+P313
If skin irritation occurs: Get medical

advice/attention.

P362+P364
Take off contaminated clothing and wash it

before reuse.[1]

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.[1]

P405 Store locked up.[1]

P501
Dispose of contents/container to an approved

waste disposal plant.[1]
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Toxicological Information
Currently, there is a lack of specific quantitative toxicological data for 2,3-Diphenyl-1H-indole,

such as LD50 and LC50 values. The available information is primarily based on its GHS

classification.

Acute Toxicity
No specific data for acute oral, dermal, or inhalation toxicity (LD50 or LC50) for 2,3-Diphenyl-
1H-indole has been identified in the reviewed literature.

Skin Corrosion/Irritation
The compound is classified as causing skin irritation (H315).[1]

Serious Eye Damage/Irritation
The compound is classified as causing serious eye damage (H318).[1]

Respiratory or Skin Sensitization
There is no specific information available regarding the potential of 2,3-Diphenyl-1H-indole to

cause respiratory or skin sensitization.

Germ Cell Mutagenicity
No direct studies on the mutagenicity of 2,3-Diphenyl-1H-indole were found. However, a study

on other indole derivatives in the Ames test indicated that some substituted indoles can exhibit

mutagenic effects.[4]

Carcinogenicity
There is no specific information available regarding the carcinogenic potential of 2,3-Diphenyl-
1H-indole.

Reproductive Toxicity
No direct studies on the reproductive toxicity of 2,3-Diphenyl-1H-indole were found. A study

on indole-3-acetic acid, another indole derivative, showed teratogenic effects in mice and rats
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at high doses.[5]

Specific Target Organ Toxicity (Single Exposure)
The compound is classified as potentially causing respiratory irritation (H335).[1]

Specific Target Organ Toxicity (Repeated Exposure)
There is no specific information available regarding the potential for target organ toxicity after

repeated exposure to 2,3-Diphenyl-1H-indole.

Aspiration Hazard
There is no information available to classify 2,3-Diphenyl-1H-indole as an aspiration hazard.

Experimental Protocols
While specific experimental data for 2,3-Diphenyl-1H-indole is limited, standardized protocols

from the Organisation for Economic Co-operation and Development (OECD) are available for

assessing the various toxicological endpoints. These guidelines provide the framework for any

future testing of this compound.

Acute Toxicity Testing
OECD 401: Acute Oral Toxicity (now superseded): This guideline provides a method for

determining the median lethal dose (LD50) following oral administration.[6][7][8]

OECD 402: Acute Dermal Toxicity: This guideline details the procedure for assessing the

toxicity of a substance applied to the skin.[9][10][11][12]

OECD 403: Acute Inhalation Toxicity: This guideline outlines the methodology for evaluating

the toxicity of a substance when inhaled.[4][5][13][14][15]

Irritation and Sensitization Testing
OECD 404: Acute Dermal Irritation/Corrosion: This guideline describes the procedure for

assessing the potential of a substance to cause skin irritation or corrosion.[16][17][18][19][20]
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OECD 405: Acute Eye Irritation/Corrosion: This guideline provides the methodology for

evaluating the potential of a substance to cause eye irritation or corrosion.[21][22][23][24][25]

Mutagenicity Testing
OECD 471: Bacterial Reverse Mutation Test (Ames Test): This is a widely used in vitro test to

detect gene mutations.[26][27][28]

OECD 487: In Vitro Mammalian Cell Micronucleus Test: This test is used to detect both

clastogenic and aneugenic damage in mammalian cells.[29][30][31][32][33]

Carcinogenicity Testing
OECD 451: Carcinogenicity Studies: This guideline provides a long-term study design to

assess the carcinogenic potential of a substance.

Reproductive and Developmental Toxicity Testing
OECD 414: Prenatal Developmental Toxicity Study: This guideline is designed to assess the

effects of a substance on the developing fetus.[34][35][36][37][38]

OECD 421: Reproduction/Developmental Toxicity Screening Test: This is a screening test to

provide initial information on potential reproductive and developmental effects.[39][40][41]

[42][43]
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Hazard Identification

Prevention

Response

Storage & Disposal

H315: Causes skin irritation

P264: Wash skin thoroughly P280: Wear protective equipment

P302+P352: If on skin, wash with water

H318: Causes serious eye damage

P305+P351+P338: If in eyes, rinse with water P310: Immediately call a POISON CENTER

H335: May cause respiratory irritation

P261: Avoid breathing dustP271: Use in a well-ventilated area

P304+P340: If inhaled, move to fresh air

H413: May cause long lasting harmful effects to aquatic life

P273: Avoid release to the environment

P403+P233: Store in a well-ventilated place

P501: Dispose of safely

P405: Store locked up

Click to download full resolution via product page

Hazard Communication Workflow for 2,3-Diphenyl-1H-indole

Conclusion
2,3-Diphenyl-1H-indole is a chemical that requires careful handling due to its identified

hazards, including skin irritation, serious eye damage, and potential respiratory irritation. While

quantitative toxicological data is currently lacking, the GHS classification provides a clear basis

for implementing appropriate safety measures. Researchers and professionals working with

this compound should adhere to the precautionary statements, utilize personal protective

equipment, and ensure proper storage and disposal. Further toxicological studies following

established OECD guidelines are necessary to fully characterize the health and safety profile of

2,3-Diphenyl-1H-indole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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